Cas no 7191-13-1 (1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide)

• Product Name: 1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
• CAS No: 7191-13-1
• MF: C₉H₁₁O₃P
• MW: 198.155603647232
• CID: 544829
• PubChem ID: 602089
• Update Time: 2025-04-19

1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphorinane, 2-phenyl-, 2-oxide
• 2-Phenyl-1,3,2-dioxaphosphorinane 2-oxide
• 2-phenyl-1,3,2λ⁵-dioxaphosphinane 2-oxide
• 2-Phenyl-1,3,2-dioxaphosphinane 2-oxide #
• Phosphonic acid, phenyl-, cyclic trimethylene ester
• 7191-13-1
• SCHEMBL3453682
• DTXSID40345144
• FHNUFHJKOSDXNI-UHFFFAOYSA-N

• Inchi： 1S/C9H11O3P/c10-13(11-7-4-8-12-13)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： FHNUFHJKOSDXNI-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(=O)OCCCO1

Computed Properties

• Exact Mass: 198.04463
• Monoisotopic Mass: 198.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters